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Compound of Interest

Compound Name: Ordopidine

Cat. No.: B1677458

While specific disposal guidelines for Ordopidine (also known as ACR325) are not publicly
available, this document provides essential safety and logistical information based on general
best practices for the disposal of research-grade pharmaceuticals and hazardous chemicals.
Researchers, scientists, and drug development professionals should use this as a guide,
always prioritizing consultation with their institution's Environmental Health and Safety (EHS)
department and licensed waste disposal contractors.

Ordopidine is an investigational dopaminergic stabilizer, and like many research chemicals, its
full toxicological and ecological profile is not yet fully understood. Therefore, it must be handled
and disposed of with the utmost care to protect both personnel and the environment.

Chemical and Physical Properties of Ordopidine

A summary of the known properties of Ordopidine is presented below. This information is
crucial for a preliminary risk assessment.
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Property Value

Molecular Formula C14H20FNO:2S

Molecular Weight 285.38 g/mol

IUPAC Name 1-ethyl-4-(2-fluoro-3-
methylsulfonylphenyl)piperidine

CAS Number 871351-60-9

Appearance Not specified (likely a solid)

Solubility Not specified

Stability Stable under recommended storage conditions.

Data sourced from PubChem.

Experimental Protocols for Safe Disposal

In the absence of a specific Safety Data Sheet (SDS) for Ordopidine, a general protocol for
the disposal of potent, non-volatile organic compounds in a laboratory setting should be
followed.

1. Risk Assessment:

o Assume Ordopidine is a potent, biologically active compound.

o Consult your institution's chemical hygiene plan.

e Review any available internal data on the compound's toxicity and reactivity.
2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Ordopidine, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves.[1][2][3]

e If there is a risk of generating dust or aerosols, a properly fitted respirator may be necessary.
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. Waste Segregation and Collection:

Solid Waste:

o Collect unadulterated solid Ordopidine and any grossly contaminated items (e.g.,
weighing paper, spatulas) in a dedicated, clearly labeled hazardous waste container.[4]

o The container should be made of a material compatible with the chemical and have a
secure lid.

Liquid Waste:

o Solutions containing Ordopidine should be collected in a separate, labeled hazardous
waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.

Sharps Waste:

o Any sharps (needles, syringes, etc.) contaminated with Ordopidine must be disposed of
in a designated sharps container.

Empty Containers:

o Empty containers that held Ordopidine should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste. After rinsing, the defaced container may be
disposed of as regular lab glass or plastic, in accordance with institutional policies.

. Disposal Pathway:

All waste containing Ordopidine must be disposed of through a licensed hazardous waste
contractor.

The most common and recommended disposal method for pharmaceutical waste is
incineration at a permitted facility.

Never dispose of Ordopidine down the drain or in the regular trash. This is to prevent the
contamination of water supplies and the environment.
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Logical Workflow for Ordopidine Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Ordopidine in a research laboratory setting.
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Caption: Disposal workflow for Ordopidine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1677458?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This information is intended as a general guide. Always follow the specific
procedures and regulations of your institution and local authorities. The absence of a complete
hazard profile for Ordopidine necessitates a cautious approach to its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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